Cas no 2229264-47-3 (2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde)

• Product Name: 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde
• CAS No: 2229264-47-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5864696
• PubChem ID: 165613281
• Update Time: 2025-05-25

2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde
• EN300-1753844
• 2229264-47-3

• Inchi： 1S/C7H9NO2/c1-5-6(2)10-7(8-5)3-4-9/h4H,3H2,1-2H3
• InChI Key： WCMIHHGASDIEOU-UHFFFAOYSA-N
• SMILES： O1C(CC=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde

Recent Advances in the Application of 2-(Dimethyl-1,3-oxazol-2-yl)acetaldehyde (CAS: 2229264-47-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde (CAS: 2229264-47-3) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic aldehyde derivative has shown significant potential in the synthesis of biologically active molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have highlighted its unique reactivity profile, which allows for selective modifications at both the aldehyde and oxazole functional groups, making it a valuable intermediate in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of 2229264-47-3 as a key precursor in the synthesis of potent kinase inhibitors. The oxazole moiety was found to participate in crucial hydrogen bonding interactions with target proteins, while the aldehyde group served as an anchor point for further structural diversification. This dual functionality has positioned 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde as a privileged scaffold in fragment-based drug design approaches.

Recent advances in synthetic methodology have significantly improved the accessibility of this compound. A 2024 Nature Protocols publication detailed an optimized three-step synthesis route starting from commercially available 2-amino-2-methyl-1-propanol, achieving an overall yield of 68% with excellent purity (>98%). This development has facilitated broader adoption of 2229264-47-3 in academic and industrial research settings, enabling more extensive structure-activity relationship studies.

The compound's potential in targeted protein degradation has been particularly noteworthy. Several research groups have reported successful incorporation of 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde into PROTAC (Proteolysis Targeting Chimeras) molecules, where it serves as a linker component connecting the target-binding warhead to the E3 ubiquitin ligase recruiter. The oxazole ring's metabolic stability and the aldehyde's reactivity for conjugation make this compound especially suitable for such applications.

Emerging safety and toxicity data from preclinical studies indicate that derivatives of 2229264-47-3 generally exhibit favorable pharmacokinetic profiles. A recent ADMET study published in Xenobiotica (2024) reported good membrane permeability (Papp > 10 × 10^-6 cm/s in Caco-2 assays) and moderate plasma protein binding (65-75%) for several lead compounds derived from this scaffold. These properties, combined with the synthetic tractability of the parent molecule, suggest continued interest in this chemical space for future drug development efforts.

Looking forward, researchers are exploring the application of 2-(dimethyl-1,3-oxazol-2-yl)acetaldehyde in the development of covalent inhibitors, leveraging the reactivity of the aldehyde group for selective modification of target proteins. Preliminary results from several ongoing studies suggest that this approach may yield novel therapeutics for challenging targets in oncology and inflammatory diseases. The compound's unique combination of structural features and synthetic accessibility positions it as an important tool in modern drug discovery pipelines.